Cas no 912769-10-9 (tert-Butyl 4-(2-methylbenzoyl)-piperidine-1-carboxylate)

• Product Name: tert-Butyl 4-(2-methylbenzoyl)-piperidine-1-carboxylate
• CAS No: 912769-10-9
• MF: C₁₈H₂₅NO₃
• MW: 303.396005392075
• CID: 4659487
• PubChem ID: 71819656
• Update Time: 2025-10-17

tert-Butyl 4-(2-methylbenzoyl)-piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-(2-Methylbenzoyl)piperidine-1-carboxylate
• 4-(2-methylbenzoyl)piperidine-1-carboxylic acid tert-butyl ester
• 1-Piperidinecarboxylic acid, 4-(2-methylbenzoyl)-, 1,1-dimethylethyl ester
• tert-Butyl 4-(2-methylbenzoyl)-piperidine-1-carboxylate
• E89305
• HS-3771
• MFCD08689359
• 1,1-Dimethylethyl 4-(2-methylbenzoyl)-1-piperidinecarboxylate
• 912769-10-9
• tert-butyl4-(2-methylbenzoyl)piperidine-1-carboxylate

• Inchi： 1S/C18H25NO3/c1-13-7-5-6-8-15(13)16(20)14-9-11-19(12-10-14)17(21)22-18(2,3)4/h5-8,14H,9-12H2,1-4H3
• InChI Key： PGQPWTAQUAYJTE-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCC(C(=O)C2=CC=CC=C2C)CC1

Computed Properties

• Exact Mass: 303.183
• Monoisotopic Mass: 303.183
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.6A^2
• XLogP3: 3.3

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 415.9±38.0 °C at 760 mmHg
• Flash Point: 205.3±26.8 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

tert-Butyl 4-(2-methylbenzoyl)-piperidine-1-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)